4''-Hydroxyisojasminin

• Molecular Formula: C26H38O12
• Molecular Weight: 542.6 g/mol
• InChI: InChI=1S/C26H38O12/c1-4-13-15-6-20(29)34-9-16-12(3)18(5-14(16)11(2)7-27)36-24(33)17(15)10-35-25(13)38-26-23(32)22(31)21(30)19(8-28)37-26/h4,10-12,14-16,18-19,21-23,25-28,30-32H,5-9H2,1-3H3/b13-4+/t11?,12-,14+,15-,16-,18-,19-,21-,22+,23-,25+,26+/m1/s1
• InChIKey: NRVMCZSNPIHCNL-VYYPOBDNSA-N

4''-Hydroxyisojasminin: Identity and Botanical Sourcing

4''-Hydroxyisojasminin (CAS 135378-09-5) is a secoiridoid glucoside, a specialized monoterpenoid lactone, first isolated and characterized from the leaves of Jasminum mesnyi (Oleaceae) in 1991 [1]. Its molecular framework features an O-glycosidic bond linking a glucose moiety to the aglycone core, contributing to a calculated Topological Polar Surface Area (TPSA) of 202.00 Ų [2]. This compound is distinct from the more broadly studied jasminin and isojasminin, which exhibit different glycosylation patterns and, consequently, altered molecular properties and biological target engagement. For scientific procurement, establishing the precise identity and sourcing of 4''-Hydroxyisojasminin is critical due to its specific and non-interchangeable structural signature among the closely related secoiridoids in Jasminum species . The reported natural sources include the leaves of J. mesnyi and the roots of J. sambac, highlighting a degree of species-specific production [1].

Type Secoiridoid glucoside reference standard

Source Isolated from Jasminum mesnyi leaves

Use Context Phytochemical fingerprinting, botanical authentication, metabolomics calibration

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source
• [2] PlantaeDB. (n.d.). 4''-Hydroxyisojasminin: Compound Details and Physicochemical Properties. Retrieved from PlantaeDB compound database. View Source

Why Secoiridoid Analogs Cannot Substitute

Substituting 4''-Hydroxyisojasminin with a generic 'jasminin' or 'isojasminin' is not scientifically valid due to quantifiable differences in molecular identity, predicted physicochemical behavior, and biological activity. While these compounds share a secoiridoid scaffold, they are discrete chemical entities with unique CAS numbers and molecular formulas (C26H38O13 vs. C26H38O12 for isojasminin) [1]. Critically, the 4''-hydroxyl modification on the glucose moiety of 4''-Hydroxyisojasminin differentiates it from jasminin, which has been shown to potently induce TNF-α production (10-fold increase) in RAW264.7 cells and mediate downstream antiviral activity [2]. This functional group difference is not a minor variation; it represents a distinct chemical compound with its own biological and pharmacological profile that cannot be extrapolated from related molecules. Procurement decisions must therefore be guided by the specific research requirements tied to this exact glycosylation pattern and its attendant properties, rather than relying on in-class inference from more well-characterized analogs [3].

Stereochemical complexity

Secoiridoid stereochemistry may lead to co-isolation of structural analogs (isojasminin, 2''-hydroxyjasminin) that act as confounding variables.

Uncharacterized analog interference

Without a verified standard, biological activity cannot be reliably attributed to the target compound rather than a co-eluting analog.

Purity-grade mismatch

Lower-purity or undefined secoiridoid mixtures may introduce batch-to-batch variability, limiting assay reproducibility.

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source
• [2] Kuo, T.-M., et al. (2022). The Antiviral Effects of Jasminin via Endogenous TNF-α and the Underlying TNF-α-Inducing Action. Molecules, 27(5), 1598. View Source
• [3] Jasminum mesnyi Hance: Review at a Glance. (2014). Journal of Drug Delivery and Therapeutics, 4(5). View Source

Quantitative Evidence for 4''-Hydroxyisojasminin

HPLC Purity Benchmark for Secoiridoid Sourcing

4''-Hydroxyisojasminin (C26H38O13) can be definitively distinguished from its close analog isojasminin (C26H38O12) based on its unique molecular formula and exact mass. This difference, corresponding to a single additional oxygen atom, is quantifiable by high-resolution mass spectrometry (HRMS), enabling unambiguous identification and quantification in complex biological matrices [1].

HPLC Purity

Class-level

≥98% (HPLC-DAD/ELSD)

Supports reference standard selection

Vendor-specified metric; direct multi-vendor comparison not available

Evidence Dimension	Molecular Formula and Exact Mass
Target Compound Data	Formula: C26H38O13; Exact Mass: 558.23124126 Da
Comparator Or Baseline	Isojasminin; Formula: C26H38O12; Exact Mass: 542.6 Da (approx.)
Quantified Difference	Difference of exactly one oxygen atom (O), resulting in a mass difference of ~16 Da.
Conditions	High-Resolution Mass Spectrometry (HRMS)

Why This Matters

This exact mass difference enables the use of HRMS for precise and selective quantification of 4''-Hydroxyisojasminin in mixtures, which is a critical requirement for pharmacokinetic studies, metabolomics, and quality control of botanical extracts.

• [1] PlantaeDB. (n.d.). 4''-Hydroxyisojasminin: Compound Details and Physicochemical Properties. Retrieved from PlantaeDB compound database. View Source

Topological Polar Surface Area Differentiation

The addition of a hydroxyl group on the sugar moiety of 4''-Hydroxyisojasminin (relative to isojasminin) is predicted to increase its Topological Polar Surface Area (TPSA) to 202.00 Ų [1]. This value is higher than what would be predicted for its less hydroxylated analogs, and it correlates with a very low predicted Caco-2 permeability (probability of being Caco-2 permeable = 13.23%), indicating a potential for reduced oral bioavailability compared to analogs with fewer hydrogen bond donors/acceptors [2].

TPSA

Class-level

202.00 Ų

vs. simpler secoiridoids (e.g., oleuropein ~144 Ų)

Distinguishes from lower-TPSA analogs

In silico prediction; supports chemoinformatics modeling

Evidence Dimension	Topological Polar Surface Area (TPSA) and Predicted Caco-2 Permeability
Target Compound Data	TPSA = 202.00 Ų; Caco-2 permeable probability = 13.23%
Comparator Or Baseline	Class average for less polar secoiridoids (TPSA generally <200 Ų); Baseline for Caco-2 permeability is probability <50%.
Quantified Difference	TPSA value is high for the class; Caco-2 permeability probability is low.
Conditions	Calculated via admetSAR 2.0 model

Why This Matters

These predicted ADME properties suggest that 4''-Hydroxyisojasminin may be less suitable for oral administration compared to more hydrophobic secoiridoids. This informs experimental design, steering researchers toward in vitro assays or parenteral routes of administration, and provides a rationale for selecting or avoiding this compound in specific pharmacokinetic studies.

• [1] PlantaeDB. (n.d.). 4''-Hydroxyisojasminin: Compound Details and Physicochemical Properties. Retrieved from PlantaeDB compound database. View Source
• [2] PlantaeDB. (n.d.). 4''-Hydroxyisojasminin: ADMET Properties (via admetSAR 2). Retrieved from PlantaeDB compound database. View Source

Long-Term Stability at -20°C

4''-Hydroxyisojasminin has been specifically isolated and characterized from the leaves of Jasminum mesnyi [1]. In contrast, its close analog isojasminin is also found in J. mesnyi, while nudifloside C is reported from the stems of Jasminum nudiflorum . This species-specific occurrence is a critical factor for researchers focused on the chemical ecology or pharmacological activity of a particular Jasminum species.

Long-Term Stability

Class-level

3 years (powder, -20°C)

Supports multi-year study planning

Vendor-reported stability; verify with in-house QC

Evidence Dimension	Natural Source
Target Compound Data	Isolated from Jasminum mesnyi leaves
Comparator Or Baseline	Isojasminin (from J. mesnyi leaves), Nudifloside C (from Jasminum nudiflorum stems)
Quantified Difference	Source species differs; presence of 4''-hydroxyisojasminin is specifically associated with J. mesnyi in the original isolation study.
Conditions	Natural product isolation and phytochemical analysis

Why This Matters

This sourcing information is essential for projects that require authentication of Jasminum mesnyi extracts or the specific investigation of this species' unique phytochemical profile. Procurement of 4''-Hydroxyisojasminin is necessary to serve as an authentic standard for the standardization and quality control of J. mesnyi-derived materials.

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source

Predicted OATP2B1 Inhibition Profile

For research procurement, 4''-Hydroxyisojasminin is commercially available from multiple vendors with a standard purity of ≥98% as determined by HPLC [1]. This high purity is essential for its use as an analytical standard. This availability contrasts with some lesser-known analogs which may require custom isolation. Additionally, vendors specify storage conditions (e.g., 2-8°C, sealed) that, if followed, support a shelf-life of up to 24 months, providing a stable and reliable reference standard for long-term projects .

OATP2B1 Inhibition

Class-level

Non-inhibitor (probability 1.0)

vs. flavonoids, saponins (predicted inhibitors)

Lower predicted DDI risk in silico

Computational model; requires in vitro validation

Evidence Dimension	Commercial Purity and Stability
Target Compound Data	Purity: ≥98% (HPLC); Stability: Up to 24 months when stored at 2-8°C in a tightly sealed vial.
Comparator Or Baseline	Not applicable; this is a benchmark for the target compound's quality.
Quantified Difference	Not applicable
Conditions	HPLC analysis; vendor-specified storage conditions

Why This Matters

The availability of 4''-Hydroxyisojasminin at a verified high purity simplifies procurement and method development. The documented stability profile ensures experimental reproducibility over the course of extended research programs, reducing the need for frequent re-qualification or re-synthesis.

• [1] ChemFaces. (n.d.). 4''-Hydroxyisojasminin Product Specifications. View Source

Differentiation in Biological Activity: Class-Level Inference from Jasminin and Secoiridoid Studies

While direct comparative biological data for 4''-Hydroxyisojasminin is lacking, a clear functional divergence is observed for its close analog, jasminin. Jasminin has been shown to potently induce TNF-α expression in RAW264.7 macrophages, achieving a 10-fold increase over untreated controls [1]. This activity is mediated through the PI3K-Akt, MAPK, and NF-κB pathways and results in antiviral effects against HSV-1. Since 4''-Hydroxyisojasminin differs structurally, particularly in its glycosylation pattern, its biological target profile is not expected to mirror that of jasminin.

Evidence Dimension	Induction of TNF-α Production
Target Compound Data	Quantitative data not available in primary literature.
Comparator Or Baseline	Jasminin induced a 10-fold increase in TNF-α expression in RAW264.7 cells compared to control.
Quantified Difference	Functional activity of 4''-Hydroxyisojasminin cannot be inferred from jasminin.
Conditions	RAW264.7 murine macrophage cell line; ELISA

Why This Matters

This evidence underscores that 4''-Hydroxyisojasminin cannot be substituted for jasminin in studies investigating TNF-α induction or antiviral mechanisms. It highlights a key area for future research: determining the specific biological activity conferred by the 4''-hydroxyl group on the glycosidic moiety, which is likely to direct interaction with a distinct set of molecular targets.

• [1] Kuo, T.-M., et al. (2022). The Antiviral Effects of Jasminin via Endogenous TNF-α and the Underlying TNF-α-Inducing Action. Molecules, 27(5), 1598. View Source

Validated Applications in Natural Product R&D

HPLC-MS Method Development and Quantification

4''-Hydroxyisojasminin's definitive isolation from Jasminum mesnyi leaves [1] and its commercial availability at high (≥98%) HPLC purity [2] make it an ideal analytical standard. Researchers and quality control laboratories can use this compound to identify, quantify, and standardize J. mesnyi botanical materials. This application is directly supported by the unique molecular formula and exact mass (558.23124126 Da) [3] which enable its unambiguous detection via HPLC-MS, ensuring batch-to-batch consistency in phytochemical research and potential nutraceutical development.

Botanical Species Authentication

The clear structural differentiation of 4''-Hydroxyisojasminin from its analogs isojasminin and jasminin provides a precise tool for SAR studies. The presence of an additional hydroxyl group on the glucose moiety (vs. isojasminin) [1] and a distinct glycosylation pattern (vs. jasminin) allows researchers to probe the role of these specific functional groups in biological interactions. Given the stark difference in jasminin's ability to induce TNF-α [2], 4''-Hydroxyisojasminin serves as a key comparator to map the structural determinants of secoiridoid bioactivity, potentially leading to the discovery of novel immunomodulatory or anti-inflammatory agents with unique target profiles.

SAR Studies of Glycosides

The predicted physicochemical properties of 4''-Hydroxyisojasminin, including its high TPSA of 202.00 Ų and low predicted Caco-2 permeability [1], position it as a valuable reference compound for studying the absorption, distribution, metabolism, and excretion (ADME) of polar glycosidic natural products. Its exact mass and molecular formula [2] allow for its use as a spike-in standard in mass spectrometry-based metabolomics and pharmacokinetic assays. This application is critical for de-risking the development of secoiridoid-derived compounds by providing a benchmark for how specific glycosylation patterns influence oral bioavailability and metabolic stability.

Long-Term Screening Library Management

The association of 4''-Hydroxyisojasminin with Jasminum mesnyi [1] supports its use as a chemotaxonomic marker. Botanists and ecologists can employ this compound as a specific chemical identifier to confirm the identity of J. mesnyi samples and distinguish them from related species like J. sambac or J. nudiflorum, which produce different but related secoiridoids [3]. This application is directly supported by the evidence of its isolation from a specific plant source and enables research into the genetic and environmental factors controlling specialized metabolite production within the Oleaceae family.

Application

Selection Property

Validation Focus

Targeted metabolomics assays

High-purity analytical standard

Chromatographic quantification accuracy

Botanical species authentication

Validated phytochemical marker for J. mesnyi

Species-specific chromatographic fingerprint

Secoiridoid SAR studies

Defined structural and TPSA baseline

Physicochemical property comparison

Natural product library curation

Documented long-term storage stability

Long-term inventory integrity

• [1] Inoue, K., Fujita, T., Inouye, H., Kuwajima, H., Takaishi, K., Tanahashi, T., Nagakura, N., Asaka, Y., Kamikawa, T., & Shingu, T. (1991). Four secoiridoid glucosides from Jasminum mesnyi. Phytochemistry, 30(4), 1191-1201. View Source
• [2] ChemFaces. (n.d.). 4''-Hydroxyisojasminin Product Specifications. View Source
• [3] PlantaeDB. (n.d.). 4''-Hydroxyisojasminin: Compound Details and Physicochemical Properties. Retrieved from PlantaeDB compound database. View Source